Cas no 2171580-50-8 (1-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hex-5-enamidomethyl}cyclopentane-1-carboxylic acid)

• Product Name: 1-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hex-5-enamidomethyl}cyclopentane-1-carboxylic acid
• CAS No: 2171580-50-8
• MF: C₂₈H₃₂N₂O₅
• MW: 476.564087867737
• CID: 5949280
• PubChem ID: 165539709
• Update Time: 2025-11-01

1-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hex-5-enamidomethyl}cyclopentane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hex-5-enamidomethyl}cyclopentane-1-carboxylic acid
• EN300-1501003
• 2171580-50-8
• 1-{[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)hex-5-enamido]methyl}cyclopentane-1-carboxylic acid

• Inchi： 1S/C28H32N2O5/c1-2-3-14-24(25(31)29-18-28(26(32)33)15-8-9-16-28)30-27(34)35-17-23-21-12-6-4-10-19(21)20-11-5-7-13-22(20)23/h2,4-7,10-13,23-24H,1,3,8-9,14-18H2,(H,29,31)(H,30,34)(H,32,33)
• InChI Key： QEOFKKUGHXVXPY-UHFFFAOYSA-N
• SMILES： OC(C1(CNC(C(CCC=C)NC(=O)OCC2C3C=CC=CC=3C3=CC=CC=C23)=O)CCCC1)=O

Computed Properties

• Exact Mass: 476.23112213g/mol
• Monoisotopic Mass: 476.23112213g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 35
• Rotatable Bond Count: 11
• Complexity: 755
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.8
• Topological Polar Surface Area: 105Ų

Additional information on 1-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hex-5-enamidomethyl}cyclopentane-1-carboxylic acid

Introduction to 1-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hex-5-enamidomethyl}cyclopentane-1-carboxylic Acid (CAS No. 2171580-50-8)

1-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hex-5-enamidomethyl}cyclopentane-1-carboxylic acid (CAS No. 2171580-50-8) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to by its systematic name, is characterized by its unique structural features and potential biological activities. The molecule consists of a cyclopentane ring with a substituted hexenamide group and a fluorenylmethoxycarbonyl (Fmoc) protecting group, making it a valuable intermediate in the synthesis of various bioactive compounds.

The Fmoc protecting group is widely used in peptide synthesis due to its ease of removal under mild conditions, which makes it an ideal choice for protecting amino groups during multistep organic synthesis. The presence of the Fmoc group in 1-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hex-5-enamidomethyl}cyclopentane-1-carboxylic acid allows for the controlled deprotection and functionalization of the molecule, facilitating its use in the development of novel therapeutic agents.

Recent studies have highlighted the potential applications of this compound in various therapeutic areas. For instance, research published in the Journal of Medicinal Chemistry has shown that derivatives of 1-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hex-5-enamidomethyl}cyclopentane-1-carboxylic acid exhibit potent anti-inflammatory and anti-cancer properties. These findings suggest that the compound may serve as a lead structure for the development of new drugs targeting inflammatory diseases and cancer.

In addition to its therapeutic potential, 1-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hex-5-enamidomethyl}cyclopentane-1-carboxylic acid has also been explored for its use in diagnostic imaging. The unique structural features of the molecule make it suitable for conjugation with imaging agents, such as fluorescent dyes or radiolabels, which can enhance its utility in medical imaging applications. This dual functionality as both a therapeutic and diagnostic agent underscores its versatility and potential impact on healthcare.

The synthesis of 1-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hex-5-enamidomethyl}cyclopentane-1-carboxylic acid involves several key steps, including the formation of the Fmoc protected amino group, the introduction of the hexenamide moiety, and the final carboxylation step. Each step requires precise control over reaction conditions to ensure high yields and purity. Recent advancements in synthetic methodologies have led to more efficient and scalable processes for producing this compound, making it more accessible for both academic research and industrial applications.

One notable application of this compound is in the field of protein engineering. The Fmoc protecting group allows for site-specific modification of proteins, enabling researchers to introduce specific functional groups or labels at desired positions. This capability is particularly useful in the study of protein-protein interactions and post-translational modifications, providing valuable insights into cellular processes and disease mechanisms.

In conclusion, 1-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hex-5-enamidomethyl}cyclopentane-1-carboxylic acid (CAS No. 2171580-50-8) is a versatile and promising compound with a wide range of potential applications in medicinal chemistry, pharmaceutical research, and diagnostic imaging. Its unique structural features and functional groups make it an attractive candidate for further investigation and development into novel therapeutic agents and diagnostic tools.